Cas no 933725-97-4 (5H,6H,7H,8H,9H-1,2,4triazolo4,3-d1,4diazepine)

5H,6H,7H,8H,9H-1,2,4triazolo4,3-d1,4diazepine structure
933725-97-4 structure
Product Name:5H,6H,7H,8H,9H-1,2,4triazolo4,3-d1,4diazepine
CAS No:933725-97-4
MF:C6H10N4
MW:138.17040014267
MDL:MFCD17215711
CID:2816912
PubChem ID:72212994
Update Time:2025-04-21

5H,6H,7H,8H,9H-1,2,4triazolo4,3-d1,4diazepine Chemical and Physical Properties

Names and Identifiers

    • 6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-d][1,4]diazepine
    • 2-(Aminomethyl)-N1,N1-dimethylpropane-1,3-diamine trihydrochloride
    • 5H,6H,7H,8H,9H-1,2,4triazolo4,3-d1,4diazepine
    • 933725-97-4
    • AB71771
    • 5H,6H,7H,8H,9H-[1,2,4]TRIAZOLO[4,3-D][1,4]DIAZEPINE
    • SCHEMBL23629664
    • EN300-268670
    • CS-B1017
    • 5H-1,2,4-TRIAZOLO[4,3-D][1,4]DIAZEPINE, 6,7,8,9-TETRAHYDRO-
    • D77243
    • MDL: MFCD17215711
    • Inchi: 1S/C6H10N4/c1-2-7-3-4-10-5-8-9-6(1)10/h5,7H,1-4H2
    • InChI Key: YSZKHHSJJRXSNW-UHFFFAOYSA-N
    • SMILES: N12C=NN=C1CCNCC2

Computed Properties

  • Exact Mass: 138.090546336g/mol
  • Monoisotopic Mass: 138.090546336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 42.7Ų

5H,6H,7H,8H,9H-1,2,4triazolo4,3-d1,4diazepine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM338340-100mg
6,7,8,9-Tetrahydro-5H-[1,2,4]triazolo[4,3-d][1,4]diazepine
933725-97-4 95%+
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Chemenu
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Chemenu
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ChemScence
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ChemScence
CS-B1017-500mg
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ChemScence
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Chemenu
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Chemenu
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Chemenu
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Enamine
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